Cas no 1593059-32-5 (5-Hexen-2-one, 1-(cyclopropylamino)-)

• Product Name: 5-Hexen-2-one, 1-(cyclopropylamino)-
• CAS No: 1593059-32-5
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 5291499
• Update Time: 2025-10-29

5-Hexen-2-one, 1-(cyclopropylamino)- Chemical and Physical Properties

Names and Identifiers

• 5-Hexen-2-one, 1-(cyclopropylamino)-

• Inchi： 1S/C9H15NO/c1-2-3-4-9(11)7-10-8-5-6-8/h2,8,10H,1,3-7H2
• InChI Key： JLYFFKSLSZGQOO-UHFFFAOYSA-N
• SMILES： C(NC1CC1)C(=O)CCC=C

Additional information on 5-Hexen-2-one, 1-(cyclopropylamino)-

Chemical Profile of 5-Hexen-2-one, 1-(cyclopropylamino) and Its CAS No. 1593059-32-5

5-Hexen-2-one, 1-(cyclopropylamino), identified by the chemical identifier CAS No. 1593059-32-5, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a conjugated system with a cyclopropylamino substituent, exhibits unique structural and functional properties that make it a valuable candidate for further investigation in medicinal chemistry. The presence of both the hexenone moiety and the cyclopropylamino group imparts distinct reactivity and potential biological activity, which has been the focus of recent studies.

The hexenone backbone, characterized by its conjugated double bonds, is known for its ability to participate in various chemical reactions such as Michael additions, aldol condensations, and cyclizations. These reactions are pivotal in the synthesis of complex organic molecules, including potential drug candidates. The incorporation of the cyclopropylamino group into this framework introduces steric and electronic effects that can modulate the compound's interactions with biological targets. This dual functionality has garnered attention from researchers seeking to develop novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of 5-Hexen-2-one, 1-(cyclopropylamino). The cyclopropylamino group is particularly noteworthy due to its ability to enhance binding affinity and selectivity when interacting with biological receptors. This feature has been exploited in the design of small-molecule inhibitors and agonists for various therapeutic applications. For instance, studies have shown that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders and inflammatory diseases.

One of the most compelling aspects of CAS No. 1593059-32-5 is its structural versatility. The conjugated system of the hexenone core allows for facile modifications at multiple positions, enabling chemists to tailor the molecule's properties for specific biological outcomes. Researchers have employed computational methods to predict the binding modes of this compound with target proteins, providing insights into its potential mechanism of action. These computational studies have been complemented by experimental validations, confirming the predicted interactions and highlighting the compound's promise as a lead structure.

The synthesis of 5-Hexen-2-one, 1-(cyclopropylamino) presents both challenges and opportunities for synthetic chemists. The need to introduce the cyclopropylamino group while maintaining the integrity of the hexenone system requires careful selection of reaction conditions and reagents. Advances in synthetic methodologies have made it possible to construct this molecule efficiently, paving the way for large-scale production and further derivatization. Recent reports detail novel catalytic approaches that enhance yield and selectivity during key synthetic steps, underscoring the progress being made in this area.

From a biological perspective, CAS No. 1593059-32-5 has shown promise in preclinical studies as a potential therapeutic agent. Its unique structural features suggest that it may interact with targets distinct from conventional drugs, offering a new avenue for treating various diseases. For example, preliminary data indicate that this compound may modulate pathways involved in neurodegenerative disorders by interacting with specific neurotransmitter receptors. While further research is needed to fully elucidate its therapeutic potential, these findings are encouraging and warrant additional investigation.

The role of 5-Hexen-2-one, 1-(cyclopropylamino) in drug discovery is further highlighted by its suitability for structure-activity relationship (SAR) studies. By systematically varying substituents on the hexenone or cyclopropylamino moieties, researchers can gain insights into how structural changes influence biological activity. Such studies are crucial for optimizing lead compounds into viable drugs and have been instrumental in advancing many successful therapeutics over the past decades.

The future directions for research on CAS No. 1593059-32-5 are multifaceted. On one hand, continued exploration of its pharmacological properties will be essential to validate its therapeutic potential and identify any adverse effects. On the other hand, synthetic chemists are likely to develop new methods for accessing this compound and its derivatives more efficiently. Additionally, interdisciplinary approaches combining organic chemistry with computational biology will be key to unlocking its full potential as a drug candidate.

In conclusion,5-Hexen-2-one, 1-(cyclopropylamino) stands out as a promising molecule with significant implications for pharmaceutical research。 Its unique structural features，including the conjugated hexenone system and cyclopropylamino substituent，make it an attractive candidate for further development。 As research progresses，this compound is likely to play an important role in discovering new treatments for various diseases，provided that its pharmacological potential can be fully realized through continued study。